LCB 03-0110

• Molecular Formula: C24H23N3O2S
• Molecular Weight: 417.5 g/mol
• InChI: InChI=1S/C24H23N3O2S/c28-20-6-2-5-19(14-20)26-21-7-8-25-22-15-23(30-24(21)22)18-4-1-3-17(13-18)16-27-9-11-29-12-10-27/h1-8,13-15,28H,9-12,16H2,(H,25,26)
• InChIKey: ZCWXCBKGPJOAFQ-UHFFFAOYSA-N

LCB 03-0110: Technical Specifications & Procurement

LCB 03-0110 (also designated LCB03-0110) is a thienopyridine-based small molecule multi-tyrosine kinase inhibitor that functions as a potent, ATP-competitive pan-discoidin domain receptor (DDR) and c-Src family kinase inhibitor [1]. Its primary molecular targets include c-Src (IC50 = 1.3 nM), DDR2 (IC50 = 6 nM for the activated form), as well as BTK and Syk . The compound is supplied as the dihydrochloride salt form (CAS 1962928-28-4; molecular weight 490.45) with ≥98% purity by HPLC, suitable for in vitro and in vivo research applications . LCB 03-0110 has been validated in models of dermal scarring, pulmonary fibrosis, allergic contact dermatitis, and dry eye disease, where its multi-targeted kinase inhibition profile confers distinct functional advantages over more selective inhibitors [2].

Pan-DDR/c-Src pathway inhibition studies

Immune cell signaling and fibrosis research

Cell-based and in vivo inflammatory model fit

• [1] Sun X, Phan TN, Jung SH, Kim SY, Cho JU, Lee H, Woo SH, Park TK, Yang BS. LCB 03-0110, a novel pan-discoidin domain receptor/c-Src family tyrosine kinase inhibitor, suppresses scar formation by inhibiting fibroblast and macrophage activation. J Pharmacol Exp Ther. 2012 Mar;340(3):510-9. View Source
• [2] Kwon JY, et al. Anti-inflammatory effects of LCB 03-0110 on human corneal epithelial and murine T helper 17 cells. Korean J Physiol Pharmacol. 2024 Nov 14;29(2):205-214. View Source

LCB 03-0110: Generic Substitution Risks

LCB 03-0110 is distinguished from clinically approved Src family inhibitors such as dasatinib, bosutinib, and ponatinib by its unique polypharmacology that simultaneously targets DDR, Src, BTK, and Syk kinases at low nanomolar potencies, with a specific preference for the activated form of DDR2 [1]. Unlike dasatinib—which potently inhibits Bcr-Abl and carries significant hematologic toxicity liabilities—LCB 03-0110 does not inhibit Bcr-Abl and exhibits a more restricted kinase inhibition profile tailored for fibrosis and inflammation applications . Critically, LCB 03-0110 is the only compound in its class that has been directly compared head-to-head with tacrolimus and tofacitinib in dry eye disease models, where it demonstrated superior and more consistent anti-inflammatory activity without the paradoxical cytokine induction observed with tofacitinib [2]. Furthermore, LCB 03-0110 exhibits a favorable brain penetration profile (plasma:brain ratio of 12%) that is distinct from nilotinib (1%) and bosutinib (5%), enabling applications in neurodegenerative disease research [3]. These differentiating properties cannot be assumed for generic Src inhibitors, making direct substitution scientifically unjustifiable.

Pan-DDR polypharmacology

Other c-Src inhibitors may lack pan-DDR activity, shifting DDR-dependent phenotypic outcomes.

Divergent cell-model responses

JAK inhibitor tofacitinib shows inactive or biphasic response in DED-relevant cells; profiles may not transfer.

Functional class mismatch

“c-Src inhibitor” classification does not guarantee equivalent experimental results or target polypharmacology.

• [1] Sun X, et al. J Pharmacol Exp Ther. 2012 Mar;340(3):510-9. View Source
• [2] Kwon JY, et al. Korean J Physiol Pharmacol. 2024 Nov 14;29(2):205-214. View Source
• [3] Kurd-Misto BT, et al. Multikinase Abl/DDR/Src inhibition produces optimal effects for tyrosine kinase inhibition in neurodegeneration. Drugs in R&D. 2019. View Source

LCB 03-0110: Comparative Evidence

Skin Atrophy Safety vs. Dasatinib

In a direct head-to-head comparison using murine Th17 cells, LCB 03-0110 decreased IL-17A expression in a dose-dependent manner across all tested concentrations. In contrast, tofacitinib paradoxically promoted IL-17A production at low concentrations and inhibited expression only at concentrations greater than 1 μM [1]. This non-linear dose-response of tofacitinib represents a critical functional limitation for dry eye disease research where consistent suppression is required.

Skin atrophy endpoint

Head-to-head

No atrophy induction with LCB 03-0110 or dasatinib; severe atrophy with steroid comparators

Supports topical application model research; dermal integrity endpoint context

Hairless mouse model, histological evaluation

Evidence Dimension	IL-17A expression in Th17 cells (dose-response behavior)
Target Compound Data	LCB 03-0110: Dose-dependent decrease at all concentrations tested
Comparator Or Baseline	Tofacitinib: Promoted IL-17A production at low concentrations; inhibited only at >1 μM
Quantified Difference	Qualitative difference in dose-response monotonicity; LCB 03-0110 exhibited consistent suppression while tofacitinib showed paradoxical stimulation at low doses
Conditions	Murine T helper 17 (Th17) cells in vitro

Why This Matters

For researchers modeling dry eye disease or other Th17-mediated inflammatory conditions, LCB 03-0110 provides reliable, dose-dependent suppression without the confounding biphasic effects that complicate interpretation of tofacitinib studies.

• [1] Kwon JY, et al. Anti-inflammatory effects of LCB 03-0110 on human corneal epithelial and murine T helper 17 cells. Korean J Physiol Pharmacol. 2024 Nov 14;29(2):205-214. View Source

Cytokine Suppression vs. Tofacitinib in DED Models

In a direct head-to-head comparison using human corneal epithelial (HCE-2) cells stimulated with LPS or poly(I:C), LCB 03-0110 significantly suppressed phosphorylation of P38 and ERK and reduced expression of IL-6 and IL-8. Under identical conditions, neither tacrolimus nor tofacitinib induced any anti-inflammatory response in HCE-2 cells [1].

Cytokine suppression

Head-to-head

LCB 03-0110: reduced IL-6/IL-8 in HCE-2 cells, dose-dependent ↓IL-17A; tofacitinib: inactive or biphasic

Consistent anti-inflammatory response in DED cell models

HCE-2 and Th17 cells; LPS/poly(I:C) stimulation

Evidence Dimension	Suppression of inflammatory signaling in HCE-2 cells (p-P38, p-ERK, IL-6, IL-8)
Target Compound Data	LCB 03-0110: Significant suppression of P38 and ERK phosphorylation; reduced IL-6 and IL-8 expression
Comparator Or Baseline	Tacrolimus and tofacitinib: No anti-inflammatory response detected in HCE-2 cells
Quantified Difference	LCB 03-0110 was active; comparators were inactive under identical conditions
Conditions	Human corneal epithelial (HCE-2) cells stimulated with LPS or poly(I:C)

Why This Matters

This evidence demonstrates that LCB 03-0110 is effective in a cellular model where clinically investigated dry eye therapeutics (tacrolimus, tofacitinib) fail, justifying its selection for ocular surface inflammation studies.

• [1] Kwon JY, et al. Korean J Physiol Pharmacol. 2024 Nov 14;29(2):205-214. View Source

Pan-DDR Inhibition Profile

In a direct head-to-head comparative study using a mouse oxazolone-induced allergic contact dermatitis (ACD) model, topically applied LCB 03-0110 and dasatinib suppressed ear swelling, epidermal thickness, and inflammatory cytokine synthesis with near-equal potency to tacrolimus. Critically, prolonged topical treatment with LCB 03-0110 and dasatinib did not induce any skin atrophy, whereas steroidal agents (triamcinolone acetonide) induced severe atrophy [1].

Pan-DDR inhibition

Cross-study

DDR2 active IC50 6 nM; DDR1/2 autophosphorylation IC50 164/171 nM

Supports DDR signaling research; differentiates from other c-Src inhibitors

In vitro kinase and cell-based assays

Evidence Dimension	In vivo ACD suppression and skin atrophy induction
Target Compound Data	LCB 03-0110: Suppressed ACD symptoms; no skin atrophy after prolonged topical application
Comparator Or Baseline	Dasatinib: Comparable efficacy; no atrophy; Triamcinolone acetonide: Induced severe skin atrophy
Quantified Difference	Both compounds showed near-equal potency to tacrolimus but without atrophy
Conditions	Mouse oxazolone-induced ACD model; dorsal skin of hairless mice for atrophy assessment

Why This Matters

This evidence supports the selection of LCB 03-0110 over steroidal agents for topical inflammatory disease models where avoiding skin atrophy is critical, and establishes its functional equivalence to dasatinib in this application.

• [1] Jung SH, et al. Topical administration of the pan-Src kinase inhibitors, dasatinib and LCB 03-0110, prevents allergic contact dermatitis in mice. Br J Dermatol. 2013 Jan;168(1):112-9. View Source

c-Src Family Kinase Inhibition Potency

LCB 03-0110 exhibits a unique kinase inhibition profile that distinguishes it from clinical Src inhibitors. It potently inhibits c-Src (IC50 = 1.3 nM) and the activated form of DDR2 (IC50 = 6 nM), while showing reduced potency against non-activated DDR2 (IC50 = 145 nM) . In cell-based assays, LCB 03-0110 suppresses collagen-induced autophosphorylation of DDR1 and DDR2 with IC50 values of 164 nM and 171 nM, respectively . In contrast, dasatinib (a clinical pan-Src inhibitor) also potently inhibits Bcr-Abl (IC50 < 1 nM) and PDGFR, while ponatinib targets a broader range including FGFR and VEGFR families. The combined DDR2/Src/BTK/Syk inhibition profile of LCB 03-0110 is specifically tailored for fibrosis and inflammation applications without the broad kinase coverage that drives clinical toxicity [1].

c-Src kinase potency

Data to verify

c-Src IC50 1.3 nM; Src family 2–20 nM

Pan-Src inhibition context; supports target engagement studies

Source-specific review recommended

Evidence Dimension	Kinase inhibition profile (IC50 values)
Target Compound Data	c-Src: 1.3 nM; DDR2 (activated): 6 nM; DDR2 (non-activated): 145 nM; DDR1 (cellular): 164 nM; DDR2 (cellular): 171 nM; Lyn: 2.3-4.3 nM; BTK: 17.7 nM
Comparator Or Baseline	Dasatinib: c-Src IC50 ~0.5 nM, Bcr-Abl IC50 <1 nM; Ponatinib: broader multi-kinase coverage including FGFR
Quantified Difference	LCB 03-0110 shows 24-fold preference for activated vs. non-activated DDR2; lacks Bcr-Abl inhibition unlike dasatinib
Conditions	In vitro kinase assays; cellular autophosphorylation assays in HEK293 cells

Why This Matters

Researchers investigating fibrosis, wound healing, or DDR-mediated pathologies should select LCB 03-0110 for its focused DDR2/c-Src/BTK/Syk polypharmacology, which avoids confounding off-target effects associated with broader-spectrum clinical kinase inhibitors.

• [1] Sun X, et al. J Pharmacol Exp Ther. 2012 Mar;340(3):510-9. View Source

In Vivo Hypertrophic Scar Reduction

In a direct comparative pharmacokinetic profiling study, LCB 03-0110 exhibited a plasma:brain ratio of 12%, which is intermediate among multi-kinase inhibitors. Nilotinib showed the lowest brain penetration (1%), followed by bosutinib and radotinib (5%), bafetinib (12%), and LCB 03-0110 (12%) [1]. Notably, similar doses of nilotinib (Abl/DDR inhibitor), LCB 03-0110 (DDR/Src inhibitor), and bosutinib (Abl/Src inhibitor) were all more effective at reducing toxic proteins in neurodegeneration models than the more selective Abl inhibitors radotinib and bafetinib [2].

Scar reduction model

Class-level inference

Reduced hypertrophic scar formation; suppressed myofibroblast and macrophage accumulation without delaying wound closure

Supports in vivo fibrosis model research

Rabbit ear excisional wound model

Evidence Dimension	Brain penetration (plasma:brain ratio)
Target Compound Data	LCB 03-0110: 12% plasma:brain ratio
Comparator Or Baseline	Nilotinib: 1%; Bosutinib/Radotinib: 5%; Bafetinib: 12%
Quantified Difference	LCB 03-0110 shows 12-fold higher brain penetration than nilotinib and 2.4-fold higher than bosutinib
Conditions	Pharmacokinetic profiling in mice

Why This Matters

For neurodegenerative disease research requiring CNS exposure, LCB 03-0110 offers a distinct pharmacokinetic advantage over nilotinib and bosutinib, enabling studies where brain penetration is a critical experimental parameter.

• [1] Kurd-Misto BT, et al. Multikinase Abl/DDR/Src inhibition produces optimal effects for tyrosine kinase inhibition in neurodegeneration. Drugs in R&D. 2019. View Source
• [2] Kurd-Misto BT, et al. Drugs in R&D. 2019. View Source

LCB 03-0110: Applications & Procurement

Scar Reduction & Anti-Fibrotic Therapy

LCB 03-0110 is uniquely validated for dry eye disease research based on direct head-to-head comparisons. Use LCB 03-0110 in human corneal epithelial (HCE-2) cell models to suppress LPS- or poly(I:C)-induced P38/ERK phosphorylation and IL-6/IL-8 expression, where tacrolimus and tofacitinib fail to show activity [1]. Additionally, employ LCB 03-0110 in murine Th17 cell assays for dose-dependent IL-17A suppression without the paradoxical stimulation observed with tofacitinib at low concentrations [2]. This makes LCB 03-0110 the preferred tool compound for investigating ocular surface inflammation and validating new DED therapeutic targets.

Non-Atrophogenic Topical Anti-Inflammatories

Select LCB 03-0110 for fibrosis research applications requiring simultaneous targeting of activated fibroblasts and macrophages. The compound suppresses TGF-β1- and type I collagen-induced proliferation and migration of primary dermal fibroblasts, correlates with inhibition of α-SMA expression and Akt1/FAK activation, and inhibits LPS-induced NO, iNOS, COX-2, and TNF-α in J774A.1 macrophages [1]. In vivo, topical application to full excisional rabbit ear wounds reduces hypertrophic scar formation without delaying wound closure [2]. This dual-cell targeting mechanism distinguishes LCB 03-0110 from single-pathway fibrosis inhibitors.

Multi-Kinase Inhibition for Dry Eye Disease

Use LCB 03-0110 as a topical tool compound in allergic contact dermatitis (ACD) models where steroid-induced skin atrophy confounds interpretation. In oxazolone-induced mouse ACD, topical LCB 03-0110 suppresses ear swelling, epidermal thickening, and inflammatory cytokines (IL-1β, TNF-α, IFN-γ) with efficacy comparable to dasatinib and tacrolimus, but without the severe atrophy caused by triamcinolone acetonide [1]. This makes LCB 03-0110 an ideal reference compound for evaluating novel topical anti-inflammatory agents where avoiding atrophy is critical.

TLR4 Macrophage Activation: Src, Btk, Syk

LCB 03-0110 is suitable for neurodegenerative disease studies requiring a multi-kinase inhibitor with defined CNS penetration. Its 12% plasma:brain ratio provides an intermediate level of brain exposure compared to nilotinib (1%) and bosutinib (5%), and its DDR/Src inhibition profile effectively reduces toxic protein accumulation in models of Alzheimer's and Parkinson's disease [1]. Researchers should select LCB 03-0110 when investigating the contribution of DDR and Src kinases to neurodegenerative pathology, or when benchmarking novel CNS-penetrant inhibitors.

Application

Selection Property

Validation Focus

Fibrosis and scar formation research

Pan-DDR/c-Src inhibition profile

In vivo hypertrophic scar endpoint evaluation

Topical anti-inflammatory research models

Dermal structural integrity endpoint context

Atrophy-free response comparison vs. steroids

Dry eye disease cell model research

Consistent cytokine suppression in corneal and Th17 cells

IL-6/IL-8/IL-17A endpoint validation

TLR4 macrophage signaling research

Multikinase inhibition (Src, Btk, Syk)

Inflammatory mediator suppression endpoint review

• [1] Kwon JY, et al. Korean J Physiol Pharmacol. 2024 Nov 14;29(2):205-214. View Source
• [2] Sun X, et al. J Pharmacol Exp Ther. 2012 Mar;340(3):510-9. View Source
• [3] Jung SH, et al. Br J Dermatol. 2013 Jan;168(1):112-9. View Source
• [4] Kurd-Misto BT, et al. Drugs in R&D. 2019. View Source